Cas no 1935313-50-0 (1,2-dimethylpyrrolidine-2-carbohydrazide)

• Product Name: 1,2-dimethylpyrrolidine-2-carbohydrazide
• CAS No: 1935313-50-0
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 5246968
• Update Time: 2025-08-05

1,2-dimethylpyrrolidine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• Proline, 1,2-dimethyl-, hydrazide
• 1,2-dimethylpyrrolidine-2-carbohydrazide

• Inchi： 1S/C7H15N3O/c1-7(6(11)9-8)4-3-5-10(7)2/h3-5,8H2,1-2H3,(H,9,11)/t7-/m0/s1
• InChI Key： UMPSWBLEPIIDIO-ZETCQYMHSA-N
• SMILES： C(NN)(=O)[C@]1(C)CCCN1C

Additional information on 1,2-dimethylpyrrolidine-2-carbohydrazide

Introduction to 1,2-dimethylpyrrolidine-2-carbohydrazide (CAS No. 1935313-50-0)

1,2-dimethylpyrrolidine-2-carbohydrazide, with the chemical identifier CAS No. 1935313-50-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic hydrazide derivative has garnered attention due to its structural versatility and potential applications in the development of novel therapeutic agents. The compound features a pyrrolidine core substituted with two methyl groups at the 1 and 2 positions, which imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry investigations.

The structure of 1,2-dimethylpyrrolidine-2-carbohydrazide incorporates a hydrazide functional group at the 2-position of the pyrrolidine ring. This moiety is well-known for its reactivity in forming covalent bonds with various biological targets, including enzymes and nucleic acid components. The presence of two methyl groups enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability in drug design. Such structural features make it a promising candidate for further exploration in pharmacological research.

In recent years, there has been growing interest in heterocyclic compounds as building blocks for drug discovery. Pyrrolidine derivatives, in particular, have been extensively studied due to their prevalence in bioactive natural products and synthetic drugs. The synthesis of 1,2-dimethylpyrrolidine-2-carbohydrazide typically involves multi-step organic reactions, including condensation reactions between appropriately substituted pyrrolidines and hydrazine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in industrial applications.

One of the most compelling aspects of 1,2-dimethylpyrrolidine-2-carbohydrazide is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with targeted biological activities. For instance, modifications at the nitrogen atoms of the hydrazide group can introduce additional functional diversity, allowing for fine-tuning of interactions with biological targets. Such structural manipulations are crucial for optimizing drug-like properties such as potency, selectivity, and metabolic stability.

Recent studies have highlighted the pharmacological relevance of 1,2-dimethylpyrrolidine-2-carbohydrazide by exploring its interactions with various enzymes and receptors. Preliminary investigations suggest that this compound may exhibit inhibitory effects on certain therapeutic targets, making it a candidate for further development into an active pharmaceutical ingredient (API). The hydrazide moiety's ability to participate in hydrogen bonding and coordinate with metal ions further enhances its potential as a pharmacological tool. These interactions are being systematically studied to uncover new therapeutic opportunities.

The chemical properties of 1,2-dimethylpyrrolidine-2-carbohydrazide also make it a valuable reagent in organic synthesis. Its reactivity allows for facile derivatization into other functionalized compounds through nucleophilic substitution or condensation reactions. This flexibility is particularly useful in library synthesis efforts aimed at generating diverse chemical matter for high-throughput screening (HTS). Such approaches are widely employed in drug discovery pipelines to identify lead compounds with promising biological activity.

In addition to its synthetic utility, 1,2-dimethylpyrrolidine-2-carbohydrazide has been investigated for its potential role in materials science applications. The unique electronic properties of its heterocyclic core make it a candidate for use in organic semiconductors or ligands for catalytic systems. While these applications are still under exploration, they underscore the broad utility of this compound beyond traditional pharmaceuticals.

The future directions for research on 1,2-dimethylpyrrolidine-2-carbohydrazide are multifaceted. Continued investigation into its biological activity will be essential to determine its therapeutic potential and identify any adverse effects. Additionally, advancements in computational chemistry may aid in predicting how structural modifications will influence its pharmacokinetic profile. Collaborative efforts between synthetic chemists and biologists will be crucial to translating laboratory findings into viable drug candidates.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 1,2-dimethylpyrrolidine-2-carbohydrazide is paramount before they can be transitioned into clinical use. Regulatory agencies require rigorous testing to demonstrate that such molecules meet stringent quality standards and exhibit acceptable toxicity profiles. The journey from bench to market involves multiple stages of evaluation, including preclinical studies and clinical trials.

The significance of CAS No. 1935313-50-0 lies not only in its current applications but also in its potential future contributions to science and medicine. As our understanding of molecular interactions evolves, so too will our ability to harness compounds like this one for beneficial purposes. The continued exploration of heterocyclic hydrazides will undoubtedly yield novel insights into disease mechanisms and innovative solutions for treating human health challenges.